Cas no 5561-48-8 (N,N'-benzene-1,4-diylbis(5-bromofuran-2-carboxamide))

• Product Name: N,N'-benzene-1,4-diylbis(5-bromofuran-2-carboxamide)
• CAS No: 5561-48-8
• MF: C₁₆H₁₀Br₂N₂O₄
• MW: 454.069602489471
• CID: 1594585
• PubChem ID: 1109053
• Update Time: 2025-04-21

N,N'-benzene-1,4-diylbis(5-bromofuran-2-carboxamide) Chemical and Physical Properties

Names and Identifiers

• N,N'-benzene-1,4-diylbis(5-bromofuran-2-carboxamide)
• N,N'-1,4-Phenylenebis(5-bromo-2-furamide)
• 5-bromo-N-[4-[(5-bromofuran-2-carbonyl)amino]phenyl]furan-2-carboxamide
• DTXSID50360409
• STK448119
• 5561-48-8
• AB00089270-01
• ST50920754
• AKOS000629877

• Inchi： 1S/C16H10Br2N2O4/c17-13-7-5-11(23-13)15(21)19-9-1-2-10(4-3-9)20-16(22)12-6-8-14(18)24-12/h1-8H,(H,19,21)(H,20,22)
• InChI Key： RPTNOUPOPOZVEY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2C=CC(=CC=2)NC(C2=CC=C(O2)Br)=O)=O)O1

Computed Properties

• Exact Mass: 451.9007
• Monoisotopic Mass: 451.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.852
• Boiling Point: 402.8°C at 760 mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.706
• PSA: 84.48
• LogP: 4.4